Cas no 565172-96-5 (2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide)

• Product Name: 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide
• CAS No: 565172-96-5
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 5455035
• PubChem ID: 2439950
• Update Time: 2025-06-25

2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 565172-96-5
• Z18455135
• 2-(2-formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide
• EN300-26577183
• AKOS001057785
• 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide

• Inchi： 1S/C18H19NO5/c1-22-15-7-8-17(14(9-15)11-20)24-12-18(21)19-10-13-5-3-4-6-16(13)23-2/h3-9,11H,10,12H2,1-2H3,(H,19,21)
• InChI Key： FSKZHLVJDMPCCC-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)COC1=CC=C(OC)C=C1C=O

Computed Properties

• Exact Mass: 329.12632271g/mol
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.207±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 590.3±50.0 °C(Predicted)
• pka: 14.08±0.46(Predicted)

Additional information on 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 565172-96-5 and Product Name: 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide

The compound in question, identified by the CAS No. 565172-96-5, is a highly specialized molecule with significant implications in the field of pharmaceutical chemistry. Its structural formula, 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide, showcases a complex arrangement of functional groups that make it a promising candidate for various biochemical applications. This introduction aims to provide a comprehensive overview of the compound's properties, synthesis, and potential applications, particularly in the context of modern medicinal chemistry.

The core structure of this compound features a formyl group at the para position of a substituted phenyl ring, which is linked to an acetamide moiety through an N-methylated phenethylamine side chain. The presence of a methoxy group at the ortho position of the formyl-bearing ring introduces additional electronic and steric influences, which can modulate the compound's reactivity and binding affinity. Such structural motifs are frequently explored in drug discovery due to their ability to interact with biological targets in multiple ways.

In recent years, there has been growing interest in molecules that combine bioisosteric replacements with enhanced metabolic stability. The acetamide group in this compound serves as an excellent example of such a feature, offering both solubility advantages and potential bioavailability improvements. Furthermore, the N-methylated phenethylamine moiety is reminiscent of classical pharmacophores found in many central nervous system (CNS) active agents, suggesting potential therapeutic relevance in neuropharmacology.

The synthesis of 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide involves a multi-step process that typically begins with the preparation of key intermediates such as 4-methoxybenzaldehyde and 2-formyldiphenyl ether. These intermediates are then coupled via nucleophilic substitution reactions to introduce the phenoxy and amide functionalities, respectively. The final step involves N-methylation to complete the structure. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, reflecting the compound's importance as a synthetic intermediate.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of electron-withdrawing and electron-donating groups around the aromatic rings creates opportunities for selective interactions with biological targets. For instance, studies have shown that similar structures can exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis or autoimmune disorders. The formyl group, in particular, is known to participate in Schiff base formation and other covalent interactions that could be exploited for targeted drug delivery systems.

Recent advances in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize properties like solubility and binding affinity before experimental validation. Molecular docking studies on homologous structures suggest that 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide could bind effectively to proteins such as kinases or transcription factors, which are often implicated in cancer pathways. This aligns with current trends toward small molecule modulators that can disrupt aberrant signaling networks without significant off-target effects.

The pharmacokinetic profile of this compound is also an area of active investigation. Preliminary data indicate that it exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting it may be suitable for systemic administration. However, further studies are needed to assess its clearance pathways and potential for drug-drug interactions. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its degradation products and metabolites.

From an industrial perspective, the scalability of synthesizing 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide remains a critical consideration for its commercial viability. Process optimization efforts have focused on streamlining reaction steps while minimizing byproduct formation. Continuous flow chemistry has emerged as a promising alternative to traditional batch processing due to its efficiency and scalability advantages. Such innovations are essential for ensuring that promising candidates like this one can progress from academic research into viable therapeutic agents.

The broader significance of this compound lies in its contribution to the evolving landscape of medicinal chemistry. As drug discovery increasingly relies on interdisciplinary approaches combining organic synthesis, biochemistry, and computational modeling, molecules like 2-(2-Formyl-4-methoxyphenoxy)-N-[(2-methoxyphenyl)methyl]acetamide serve as valuable tools for exploring new therapeutic modalities. Their unique structural features provide chemists with opportunities to design molecules that address unmet medical needs more effectively than traditional approaches alone.